2-(benzylthio)-1-(5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of pyrrolo[3,4-b]pyridin-6-one, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds, such as polysubstituted pyrrolo[3,2-c]pyridin-4-ones, can be synthesized using a multicomponent two-step strategy. This involves mixing inexpensive starting materials under mild conditions .Scientific Research Applications
Synthesis and Characterization of Complexes
Research on metal complexes supported by N,O-bidentate pyridyl functionalized alkoxy ligands, including magnesium and zinc complexes, has been conducted to explore their synthesis, characterization, and catalytic behavior towards polymerizations. Such studies highlight the importance of these complexes in promoting efficient ring-opening polymerization of cyclic esters, suggesting potential applications in material science and polymer chemistry (Yang Wang et al., 2012).
Catalytic Applications
The development of catalysts for ethylene reactivity, including oligomerization and polymerization, has been explored using iron and cobalt dichloride bearing quinoxalinyl-iminopyridines. This research indicates the compound's potential role in catalysis, particularly in the polymer industry, showing how ligand design can influence the activity and selectivity of metal complexes in polymerization reactions (Wen‐Hua Sun et al., 2007).
Electropolymerization and Conducting Polymers
Studies on electropolymerization of derivatized bis(pyrrol-2-yl) arylenes have demonstrated the synthesis of conducting polymers from low oxidation potential monomers. These findings are crucial for the development of new materials with potential applications in electronics and optoelectronics, illustrating the significance of pyrrole-based compounds in creating stable, conductive polymers (G. Sotzing et al., 1996).
Supramolecular Assemblies
Research into the crystal engineering of supramolecular assemblies using benzenetetracarboxylic acid and aza donor molecules highlights the structural diversity and potential applications of these assemblies in materials science. Such studies provide insights into the design principles for creating functional materials with specific properties, such as porosity or conductivity, which could be relevant for the development of sensors, catalysts, or electronic devices (K. Arora & V. Pedireddi, 2003).
Future Directions
Properties
IUPAC Name |
2-benzylsulfanyl-1-(5,7-dihydropyrrolo[3,4-b]pyridin-6-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2OS/c19-16(12-20-11-13-5-2-1-3-6-13)18-9-14-7-4-8-17-15(14)10-18/h1-8H,9-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGXQQMFDNAGDOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(CN1C(=O)CSCC3=CC=CC=C3)N=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.